Cas no 1895656-38-8 (1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)cyclopropan-1-ol)

• Product Name: 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)cyclopropan-1-ol
• CAS No: 1895656-38-8
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 5863885
• PubChem ID: 117311251
• Update Time: 2025-10-22

1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)cyclopropan-1-ol
• EN300-1744257
• 1895656-38-8

• Inchi： 1S/C14H18O2/c1-13(2)6-5-10-9-11(14(15)7-8-14)3-4-12(10)16-13/h3-4,9,15H,5-8H2,1-2H3
• InChI Key： KVYKEAGXHCLSDI-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC3=C(CCC(C)(C)O3)C=2)CC1

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)cyclopropan-1-ol

Research Briefing on 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)cyclopropan-1-ol (CAS: 1895656-38-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)cyclopropan-1-ol (CAS: 1895656-38-8) as a promising compound for therapeutic applications. This briefing synthesizes the latest research findings, focusing on the compound's synthesis, pharmacological properties, and potential clinical applications.

The compound, characterized by its unique benzopyran and cyclopropanol moieties, has garnered attention due to its structural novelty and bioactivity. Recent studies have demonstrated its efficacy in modulating specific biological pathways, particularly those involved in inflammation and neurodegenerative diseases. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and ring-closing metathesis, to optimize the yield and purity of the compound.

Pharmacological evaluations have revealed that 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)cyclopropan-1-ol exhibits potent anti-inflammatory and neuroprotective effects. In vitro and in vivo studies have shown its ability to inhibit key pro-inflammatory cytokines and reduce oxidative stress in neuronal cells. These findings suggest its potential as a lead compound for developing treatments for conditions such as Alzheimer's disease and rheumatoid arthritis.

Further investigations into the compound's mechanism of action have identified its interaction with specific protein targets, including kinases and G-protein-coupled receptors (GPCRs). Structural-activity relationship (SAR) studies have been conducted to elucidate the critical functional groups responsible for its bioactivity, paving the way for the design of more potent derivatives.

Despite these promising results, challenges remain in the clinical translation of 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)cyclopropan-1-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 1-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)cyclopropan-1-ol represents a compelling candidate for drug development, with its unique chemical structure and multifaceted pharmacological profile. Continued research and optimization efforts are warranted to fully realize its therapeutic potential and address the existing challenges in its development pathway.